Cas no 2418593-47-0 (methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate)

Methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate is a chiral ester derivative featuring a pyrazole-hydroxyl functional group. Its stereospecific (2S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The 5-hydroxy-1-methyl-1H-pyrazole moiety enhances its reactivity as a building block in heterocyclic chemistry, while the ester group provides versatility for further derivatization. This compound is particularly useful in the development of bioactive molecules, owing to its dual functional groups that facilitate selective modifications. Its stability under standard conditions and compatibility with common organic solvents further contribute to its utility in research and industrial processes.
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate structure
2418593-47-0 structure
Product Name:methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
CAS No:2418593-47-0
MF:C8H13N3O3
MW:199.207121610641
MDL:MFCD32678947
CID:5668658
PubChem ID:154577254
Update Time:2025-06-15

methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
    • EN300-26690458
    • 2418593-47-0
    • MDL: MFCD32678947
    • Inchi: 1S/C8H13N3O3/c1-11-7(12)5(4-10-11)3-6(9)8(13)14-2/h4,6,10H,3,9H2,1-2H3/t6-/m0/s1
    • InChI Key: SLXALVAOWRDABI-LURJTMIESA-N
    • SMILES: O(C)C([C@H](CC1=CNN(C)C1=O)N)=O

Computed Properties

  • Exact Mass: 199.09569129g/mol
  • Monoisotopic Mass: 199.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 84.7Ų

methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26690458-0.05g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
0.05g
$912.0 2023-09-11
Enamine
EN300-26690458-0.1g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
0.1g
$956.0 2023-09-11
Enamine
EN300-26690458-0.25g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
0.25g
$999.0 2023-09-11
Enamine
EN300-26690458-0.5g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
0.5g
$1043.0 2023-09-11
Enamine
EN300-26690458-1.0g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
1g
$1086.0 2023-05-26
Enamine
EN300-26690458-2.5g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
2.5g
$2127.0 2023-09-11
Enamine
EN300-26690458-5.0g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
5g
$3147.0 2023-05-26
Enamine
EN300-26690458-10.0g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
10g
$4667.0 2023-05-26
Enamine
EN300-26690458-1g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
1g
$1086.0 2023-09-11
Enamine
EN300-26690458-5g
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
2418593-47-0
5g
$3147.0 2023-09-11

Additional information on methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate

Comprehensive Overview of Methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate (CAS No. 2418593-47-0)

In the rapidly evolving field of pharmaceutical and biochemical research, methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate (CAS No. 2418593-47-0) has emerged as a compound of significant interest. This chiral amino acid derivative, characterized by its unique pyrazole ring structure, is gaining attention for its potential applications in drug discovery, peptide synthesis, and enzyme inhibition studies. The compound's 5-hydroxy-1-methyl-1H-pyrazol-4-yl moiety contributes to its distinctive physicochemical properties, making it a valuable building block in medicinal chemistry.

The growing demand for chiral amino acid esters like this compound is driven by their versatility in asymmetric synthesis and their role as intermediates in the production of biologically active molecules. Researchers are particularly intrigued by the methyl ester group's ability to enhance solubility while maintaining reactivity, a feature that aligns with current trends in prodrug design and bioconjugation strategies. With the pharmaceutical industry's increasing focus on targeted drug delivery and personalized medicine, compounds with such tailored functional groups are becoming increasingly valuable.

Recent literature highlights the compound's potential in addressing challenges related to metabolic stability and bioavailability of therapeutic agents. The presence of both amino and hydroxy groups in its structure offers multiple sites for chemical modification, making it an attractive scaffold for structure-activity relationship (SAR) studies. This adaptability is particularly relevant in the context of fragment-based drug discovery, where researchers seek to optimize molecular properties through systematic structural variations.

From a synthetic chemistry perspective, the methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate represents an interesting case study in stereoselective synthesis. The preservation of the (2S) configuration during synthetic transformations is crucial for maintaining biological activity, as this stereochemistry often determines interactions with chiral biological targets. Current research explores efficient routes for its preparation, with emphasis on green chemistry principles and atom economy, reflecting the pharmaceutical industry's commitment to sustainable practices.

The compound's pyrazole core deserves special attention, as this heterocyclic system is found in numerous clinically approved drugs. Pyrazole-containing compounds are known for their diverse biological activities, ranging from anti-inflammatory to anticancer effects. The specific substitution pattern in this molecule – with hydroxy at position 5 and methyl at position 1 – creates opportunities for hydrogen bonding and hydrophobic interactions, respectively, which are critical for molecular recognition processes in drug-target interactions.

Analytical characterization of CAS No. 2418593-47-0 presents interesting challenges and opportunities. Modern techniques such as chiral HPLC and LC-MS are essential for verifying the compound's purity and stereochemical integrity. The development of robust analytical methods for this compound contributes to the broader discussion about quality control in pharmaceutical manufacturing, particularly for chiral intermediates where even small enantiomeric impurities can significantly impact biological activity.

In the context of current research trends, this compound's potential applications in neurological disorders and metabolic diseases are being explored. The structural features of methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate suggest possible interactions with biological targets involved in neurotransmitter regulation and energy metabolism. These investigations align with the growing interest in multi-target therapeutics, where single molecules are designed to modulate multiple biological pathways simultaneously.

The compound's stability profile under various conditions is another area of active research. Understanding its pH-dependent behavior and thermal stability is crucial for formulation development and storage considerations. Such studies contribute valuable data to the ongoing discussion about drug stability optimization, particularly for compounds containing multiple functional groups with different chemical reactivities.

From a commercial perspective, the availability of methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate as a research chemical has facilitated numerous academic and industrial investigations. The compound's growing importance is reflected in the increasing number of patent applications mentioning related structures, particularly in areas of kinase inhibition and GPCR modulation. This intellectual property landscape underscores the compound's potential value in therapeutic development pipelines.

Future research directions for this compound likely include exploration of its prodrug potential, investigation of its metabolic fate in biological systems, and development of novel synthetic derivatives with enhanced pharmacological properties. As the scientific community continues to seek innovative solutions to complex medical challenges, versatile building blocks like CAS No. 2418593-47-0 will undoubtedly play an increasingly important role in drug discovery and development efforts worldwide.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.